Cas no 1049025-94-6 (5-Chloro-N-methylpyrazine-2-carboxamide)

• Product Name: 5-Chloro-N-methylpyrazine-2-carboxamide
• CAS No: 1049025-94-6
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• MDL: MFCD22398580
• CID: 2135917
• PubChem ID: 59276991
• Update Time: 2025-09-21

5-Chloro-N-methylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-methyl-2-Pyrazinecarboxamide
• 5-chloro-N-methylpyrazine-2-carboxamide
• GTMQCCYEWVSVPW-UHFFFAOYSA-N
• 2-Pyrazinecarboxamide, 5-chloro-N-methyl-
• 5-Chloro-N-methylpyrazine-2-carboxamide

• MDL： MFCD22398580
• Inchi： 1S/C6H6ClN3O/c1-8-6(11)4-2-10-5(7)3-9-4/h2-3H,1H3,(H,8,11)
• InChI Key： GTMQCCYEWVSVPW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(NC)=O

Computed Properties

• Exact Mass: 171.02
• Monoisotopic Mass: 171.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives